![molecular formula C15H22N2O2 B4394198 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide](/img/structure/B4394198.png)
2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide
Overview
Description
2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide, also known as CHMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CHMA belongs to the family of phenylacetamides and has been studied for its ability to modulate various biological pathways.
Mechanism of Action
The mechanism of action of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide is not fully understood but it is believed to modulate various biological pathways. 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC) which is involved in the regulation of gene expression. HDAC inhibition leads to the activation of tumor suppressor genes and the inhibition of oncogenes. 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has also been shown to activate the AMP-activated protein kinase (AMPK) pathway which plays a role in the regulation of energy metabolism and cell growth.
Biochemical and Physiological Effects:
2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide inhibits the growth of cancer cells and induces apoptosis. 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has also been shown to protect neurons from oxidative stress and reduce neuroinflammation. In vivo studies have shown that 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide reduces tumor growth and improves cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide is that it is relatively easy to synthesize and purify. 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has also been shown to have low toxicity in animal studies. However, one of the limitations of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide is that its mechanism of action is not fully understood and further research is needed to elucidate its biological effects.
Future Directions
There are several potential future directions for research on 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide. One area of research could be to investigate the potential use of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide in combination with other drugs for the treatment of cancer. Another area of research could be to study the effects of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide on other biological pathways such as autophagy and mitochondrial function. Additionally, further research is needed to understand the mechanism of action of 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide and its potential therapeutic applications in various diseases.
Scientific Research Applications
2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has been extensively studied for its potential therapeutic applications in various diseases. One of the primary areas of research has been in the treatment of cancer. Studies have shown that 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide has been shown to protect neurons from oxidative stress and reduce neuroinflammation.
properties
IUPAC Name |
2-[4-[(cyclohexylamino)methyl]phenoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c16-15(18)11-19-14-8-6-12(7-9-14)10-17-13-4-2-1-3-5-13/h6-9,13,17H,1-5,10-11H2,(H2,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYXWOFMRAKGPIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCC2=CC=C(C=C2)OCC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[(Cyclohexylamino)methyl]phenoxy}acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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